(E)-2-amino-1-((furan-2-ylmethylene)amino)-N-(m-tolyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-furan-2-ylmethylideneamino]-N-(3-methylphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C23H18N6O2/c1-14-6-4-7-15(12-14)26-23(30)19-20-22(28-18-10-3-2-9-17(18)27-20)29(21(19)24)25-13-16-8-5-11-31-16/h2-13H,24H2,1H3,(H,26,30)/b25-13+
• InChI Key: YMJVBKMWKVKVHJ-DHRITJCHSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)N=CC5=CC=CO5)N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)/N=C/C5=CC=CO5)N
• Molecular Formula: C23H18N6O2
• Molecular Weight: 410.4 g/mol

Description

“(E)-2-amino-1-((furan-2-ylmethylene)amino)-N-(m-tolyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide” is a complex organic compound. It contains a furan ring, which is a heterocyclic compound with a 5-membered aromatic ring with four carbon atoms and one oxygen. The compound also contains a tolyl group, which is a functional group related to toluene with the general formula CH3C6H4−R.

Molecular Structure Analysis

The compound contains several functional groups, including an amino group, a carboxamide group, and a furan ring. The relative position of the methyl and the R substituent on the aromatic ring can generate three possible structural isomers 1,2 (ortho), 1,3 (meta), and 1,4 (para).

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, furan derivatives can undergo various reactions. For example, they can undergo inter- or intramolecular Diels–Alder/retro-Diels–Alder reactions with electron-poor alkynes to generate poly-substituted furans.